Cas no 1021230-36-3 (2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1021230-36-3
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 5857356
• PubChem ID: 135881058
• Update Time: 2025-11-01

2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-1H-quinazolin-4-one
• 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one
• 2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-3H-quinazolin-4-one
• 2-(((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)methyl)quinazolin-4(3H)-one
• 1021230-36-3
• F5256-0034
• AKOS024503583
• VU0639380-1

• Inchi： 1S/C17H14N4O3S/c1-9-7-12(10(2)23-9)16-20-21-17(24-16)25-8-14-18-13-6-4-3-5-11(13)15(22)19-14/h3-7H,8H2,1-2H3,(H,18,19,22)
• InChI Key： JAWXGRWIWRNJRL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N=C1CSC1=NN=C(C2C=C(C)OC=2C)O1

Computed Properties

• Exact Mass: 354.07866149g/mol
• Monoisotopic Mass: 354.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Additional information on 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one (CAS No. 1021230-36-3) and Its Applications in Modern Chemical Biology

The compound 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one, identified by its CAS number 1021230-36-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates multiple pharmacophoric elements, including a dimethylfuran moiety and a dihydroquinazolinone scaffold, which are known to contribute to its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The presence of a sulfanyl group linked to a methyl chain enhances its solubility and bioavailability, making it an attractive candidate for further investigation. The 1,3,4-oxadiazole ring further enriches its pharmacological profile by providing a site for hydrogen bonding and other non-covalent interactions with proteins and enzymes.

In the context of contemporary research, this compound has been explored for its potential applications in addressing various biological challenges. For instance, preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The dimethylfuran substituent is particularly noteworthy, as it has been associated with enhanced binding affinity in several drug candidates. This feature positions the compound as a valuable scaffold for medicinal chemists seeking to develop next-generation inhibitors.

The dihydroquinazolinone core is another critical component of this molecule. This scaffold is well-documented for its role in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule drugs. By incorporating this moiety into the structure of 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one, researchers aim to leverage its known bioactivity while exploring new therapeutic possibilities. The sulfonamide linkage further contributes to the molecule's versatility by allowing modifications that can fine-tune its pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential to serve as a building block for structure-based drug design. High-throughput screening (HTS) and computational modeling have been employed to evaluate its interactions with target proteins. These approaches have revealed promising binding pockets where the compound can dock effectively. Such findings are particularly relevant in light of the increasing emphasis on rational drug design in pharmaceutical development.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the 1,3,4-oxadiazole ring via cycloaddition reactions and the introduction of the dimethylfuran substituent through functional group transformations. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards essential for biological testing.

Evaluation of 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)-3,4-dihydroquinazolin-4-one has also extended to preclinical models where it demonstrates encouraging results. Animal studies have indicated that it may modulate key signaling pathways without significant off-target effects. This aligns with current trends in drug development aimed at achieving high specificity and minimal toxicity. The compound's ability to cross biological membranes efficiently further enhances its therapeutic potential.

The integration of advanced analytical techniques has been instrumental in characterizing this compound's physicochemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These data are crucial for understanding how the compound interacts with biological systems at both atomic and molecular levels.

Future directions for research on this compound include exploring derivatives that may enhance its efficacy or reduce potential side effects. By systematically modifying key functional groups—such as the sulfonamide or dimethylfuran moieties—scientists can generate libraries of analogs for comprehensive screening. This approach is expected to yield novel compounds with optimized properties for clinical use.

The broader implications of this research extend beyond individual molecules to advancements in drug discovery methodologies. The success stories involving compounds like 2-({[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yll]sulfanyl}methyl)-3,4-dihydroquinazolin 4-one underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion, 1021230 36 1031230 36 1031230 36 1031230 36 represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of pharmacophores makes it a versatile tool for addressing complex biological challenges. As research progresses, 1031230 36 will continue to be scrutinized for its potential contributions to human health through targeted drug development efforts.